Cas no 608-89-9 ((2R,3R)-4-?Ethoxy-?2,?3-?dihydroxy-?4-?oxobutanoic acid)

(2R,3R)-4-?Ethoxy-?2,?3-?dihydroxy-?4-?oxobutanoic acid structure

608-89-9 structure

Product Name:(2R,3R)-4-?Ethoxy-?2,?3-?dihydroxy-?4-?oxobutanoic acid

CAS No:608-89-9

Molecular Formula:C₆H₁₀O₆

Molecular Weight:178.14

CID:953684

(2R,3R)-4-?Ethoxy-?2,?3-?dihydroxy-?4-?oxobutanoic acid Properties

Names and Identifiers

- ethyl hydrogen [R-(R*,R*)]-tartrate
- 4-ethoxy-2,3-dihydroxy-4-oxobutanoic acid
- Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, 1-ethyl ester
- Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, monoethyl ester
- Ethyl hydrogen (R-(R*,R*))-tartrate
- Ethyl tartrate, acid
- +Expand

Experimental Properties

Refractive Index: 1.5860 (estimate)
Boiling Point: 230.35°C (rough estimate)
Melting Point: 90°
Density: 1.3253 (rough estimate)

(2R,3R)-4-?Ethoxy-?2,?3-?dihydroxy-?4-?oxobutanoic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	E679620-100mg	(2R,3R)-4-?Ethoxy-?2,?3-?dihydroxy-?4-?oxobutanoic acid	608-89-9		100mg	$ 496.00	2023-09-07

(2R,3R)-4-?Ethoxy-?2,?3-?dihydroxy-?4-?oxobutanoic acid Synthesis

Synthetic Circuit 1

133-37-9

64-17-5

608-89-9

87-91-2

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid ; 10 h, reflux

Reference

Synthesis and application of 2,3-dihydroxybutanedioic acid esters as efficient additives in methanol-gasoline

Jiang, Xiaoyan; et al, Asian Journal of Chemistry, 2013, 25(15), 8451-8454

(2R,3R)-4-?Ethoxy-?2,?3-?dihydroxy-?4-?oxobutanoic acid Raw materials

DL-Tartaric acid

(2R,3R)-4-?Ethoxy-?2,?3-?dihydroxy-?4-?oxobutanoic acid Preparation Products

(2R,3R)-4-?Ethoxy-?2,?3-?dihydroxy-?4-?oxobutanoic acid Suppliers

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NAN JING WANG ZHI XING YI YAO Technology Co., Ltd.

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Sepideh Farshbaf,Pavel Anzenbacher, Jr Chem. Commun., 2023,59, 5296-5297

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